Cas no 2025558-23-8 (N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide)

• Product Name: N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide
• CAS No: 2025558-23-8
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5452650
• PubChem ID: 154881347
• Update Time: 2025-06-14

N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide Chemical and Physical Properties

Names and Identifiers

• 2025558-23-8
• EN300-2458955
• Z1509757909
• N-[1-(2-Fluorophenyl)ethyl]-N-methylprop-2-ynamide
• N-[1-(2-Fluorophenyl)ethyl]-N-methyl-2-propynamide
• N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide

• Inchi： 1S/C12H12FNO/c1-4-12(15)14(3)9(2)10-7-5-6-8-11(10)13/h1,5-9H,2-3H3
• InChI Key： HRSRLJPIHPUTGJ-UHFFFAOYSA-N
• SMILES： C(N(C(C1=CC=CC=C1F)C)C)(=O)C#C

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 276.4±42.0 °C(Predicted)
• pka: -1.57±0.70(Predicted)

Additional information on N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide

Comprehensive Overview of N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide (CAS No. 2025558-23-8)

The compound N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide (CAS No. 2025558-23-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This fluorinated amide derivative features a propargyl group and a methyl-substituted ethylamine moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In the context of current trends, the demand for fluorinated compounds like N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. A frequent query in scientific forums revolves around its synthetic routes and purification methods, highlighting the need for scalable and cost-effective production techniques. The compound’s CAS No. 2025558-23-8 is often searched alongside terms such as "fluorophenyl derivatives" and "amide coupling reagents," reflecting its niche yet growing relevance.

From a structural perspective, the 2-fluorophenyl ring in N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide introduces electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. This property is critical for designing enzyme inhibitors or ligands in biochemical assays. Additionally, the prop-2-ynamide segment offers a handle for click chemistry applications, a hot topic in bioconjugation and polymer science. Users frequently explore its compatibility with CuAAC reactions (copper-catalyzed azide-alkyne cycloaddition), a testament to its utility in modern bioorthogonal chemistry.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. The fluorine atom and methyl group in its structure are known to enhance blood-brain barrier permeability, a key consideration for neurotherapeutic agents. Searches related to "neuroactive amides" and "fluorine in drug design" often intersect with discussions about this molecule. Its CAS No. 2025558-23-8 is also cited in patents exploring kinase inhibitors, underscoring its cross-disciplinary appeal.

For laboratory handling, N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide requires standard precautions for air-sensitive compounds, though it is not classified as hazardous under typical conditions. Its storage stability and solubility profiles (e.g., in DMSO or dichloromethane) are common technical queries, emphasizing practical considerations for researchers. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed for characterization, with data often shared in open-access databases to foster collaboration.

In summary, N-1-(2-fluorophenyl)ethyl-N-methylprop-2-ynamide (CAS No. 2025558-23-8) represents a compelling case study in the intersection of fluorine chemistry and medicinal innovation. Its multifaceted applications—from bioconjugation to CNS drug candidates—align with contemporary research priorities, ensuring its continued prominence in scientific literature and industrial workflows.